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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-3-

methylaniline

Cat. No.: B13089472

Get Quote

Executive Summary & Chemical Profile[2]
4-Chloro-2-methoxy-3-methylaniline is a substituted aromatic amine (aniline derivative) used

primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its

structural features—a chlorine atom, a methoxy group, and a methyl group on the aniline ring—

impart specific toxicological and disposal challenges.[1]

From an operational standpoint, this compound must be treated as a high-priority hazardous

waste.[1] It combines the toxicity of anilines (methemoglobinemia risk) with the environmental

persistence of chlorinated aromatics.

Chemical Identification & Properties
Note: This guide applies to 4-Chloro-2-methoxy-3-methylaniline and structurally related

isomers (e.g., 4-Chloro-2-methoxy-5-methylaniline, CAS 6376-14-3).[1] Always verify the

specific CAS on your reagent bottle.[1]
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Property Description Operational Implication

Chemical Class Chlorinated Aromatic Amine
High aquatic toxicity; potential

carcinogen.[1][2][3]

Physical State
Solid (typically crystalline

powder)

Dust inhalation hazard;

requires particulate control.[1]

Basicity Weak Base

DO NOT mix with strong acids

in waste streams (exothermic

salt formation).[1]

Combustion Emits HCl, NOx, COx

Incineration requires

scrubbers; open burning is

prohibited.[1]

Solubility
Low in water; Soluble in

organics

Waste will likely be in organic

solvent streams (DCM, Ethyl

Acetate).[1]

Hazard Logic & Segregation Strategy
Effective disposal begins with segregation.[1] As a scientist, you must understand the reactivity

of your waste to prevent accidents in the accumulation area.[1]

The Incompatibility Matrix
The amino group (

) is electron-rich and basic.[1] The chlorine substituent adds electron-withdrawing character but
does not negate the basicity.[1]

Oxidizers (Nitric Acid, Peroxides, Permanganates):

Risk:[1][2][4][5] Hypergolic reaction or fire.[1] Aromatic amines are easily oxidized.

Action: Never place aniline waste in the "Oxidizer" bin.[1]

Acids (Sulfuric, Hydrochloric):
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Risk:[1][2][5] Exothermic reaction forming anilinium salts.[1] While not explosive, this

generates heat and precipitates solids that can clog liquid waste lines or complicate

incineration analysis.[1]

Action: Segregate into "Basic/Organic" streams.

Hypochlorites (Bleach):

Risk:[1][2][5] Formation of chloroamines (N-Cl bonds), which are unstable and potentially

explosive.[1]

Action:Strictly prohibited mixture.[1]

Disposal Workflow (Decision Matrix)
The following logic flow dictates the handling of 4-Chloro-2-methoxy-3-methylaniline based

on its physical state and concentration.
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Waste Generation Source

Determine Physical State

Solid: Pure Substance
(Expired/Excess Reagent)

Pure Solid

Solid: Contaminated Debris
(Gloves, Paper, Weigh Boats)

Trace/Debris

Liquid: Reaction Mixture
or Mother Liquor

Solution

Segregation Check:
Isolate from Acids & Oxidizers

Double Bag (LDPE)
Seal Tightly

Container: HDPE Wide-Mouth Jar
Label: Toxic Solid

Solids

Container: Glass/HDPE Carboy
Label: Toxic Flammable Organic

Liquids

Final Disposal:
High-Temp Incineration

(with HCl Scrubber)

Click to download full resolution via product page

Figure 1: Operational decision matrix for segregating and packaging aniline derivative waste

streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired reagents, recrystallization cakes, or spill cleanup residues.[1]

PPE Requirement: Wear nitrile gloves (double gloving recommended), lab coat, and safety

goggles.[1] Use a P95/N95 particulate respirator if handling open powder outside a fume
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hood.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a screw-top

glass jar.

Why: HDPE is resistant to amine attack and prevents breakage.[1]

Transfer:

Transfer the solid carefully to avoid dusting.[1]

Wipe the container threads with a dry tissue to ensure a tight seal.[1]

Labeling:

Affix a hazardous waste label.[1]

Constituents: Write "4-Chloro-2-methoxy-3-methylaniline".[1]

Hazard Checkboxes: Check "Toxic" and "Irritant".[1]

Storage: Place the container in a secondary containment tray inside a ventilated cabinet,

away from acid stores.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC waste, or mother liquors.[1]

Characterization: Determine the solvent system.

Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Waste".[1]

Non-Halogenated (Methanol, Ethyl Acetate): Segregate into "Non-Halogenated Waste".[1]

pH Check: Ensure the waste solution is neutral or slightly basic.[1]

Critical Step: If the solution is acidic (e.g., from a quenching step), neutralize it slowly with

Sodium Bicarbonate before adding it to the organic waste drum to prevent heat generation

in the drum.[1]
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Transfer: Pour into the appropriate carboy (Safety Can or HDPE). Use a funnel to prevent

spills.[1]

Labeling:

List all solvents (e.g., "Methanol 90%, 4-Chloro-2-methoxy-3-methylaniline <5%").

Mark as "Toxic" and "Flammable" (if solvents are flammable).[1]

Protocol C: Empty Containers (RCRA Compliance)
Applicability: Empty reagent bottles.[1]

Definition of Empty: A container is "RCRA Empty" only if all wastes have been removed that

can be removed by pouring or scraping, AND less than 3% of the weight remains (for

containers <119 gallons).[1]

Triple Rinse:

Rinse the bottle three times with a solvent capable of dissolving the residue (e.g., Acetone

or Methanol).[1]

Disposal of Rinsate: Pour the rinsate into the Liquid Waste container (Protocol B).[1] Do

not pour rinsate down the drain.[1]

Defacing: Cross out the original label and mark "Empty".[1]

Disposal: Place the triple-rinsed bottle in the glass recycling or trash, depending on local

facility rules.

Spill Contingency Plan
Immediate Action:

Evacuate: If the spill is large (>10g solid or >100mL liquid) or outside a hood, evacuate the

immediate area.[1]

Isolate: Close doors and post "Do Not Enter" signage.
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Cleanup Procedure (Small Spills):

PPE: Don double nitrile gloves, gown, and N95 respirator.[1]

Containment:

Solids: Cover with wet paper towels to prevent dust, then scoop into a waste jar.[1]

Liquids: Absorb with vermiculite or a commercial organic spill pad.[1]

Decontamination: Scrub the surface with a mild detergent and water.[1] Collect all cleanup

materials (pads, towels, gloves) into a sealed plastic bag and dispose of as Solid Hazardous

Waste (Protocol A).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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